4-(3,4-Dimethylphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine

• IUPAC Name: 4-(3,4-dimethylphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine
• InChI: InChI=1S/C18H16FN3/c1-11-6-7-14(8-12(11)2)17-10-16(21-18(20)22-17)13-4-3-5-15(19)9-13/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key: QGMORCDSTLASSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC(=NC(=C2)C3=CC(=CC=C3)F)N)C
• Molecular Formula: C18H16FN3
• Molecular Weight: 293.3 g/mol

Description

4-(3,4-Dimethylphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine, also known as 4-DFPP, is an organic compound that is used in a variety of scientific research applications. This compound is a member of the pyrimidine family, which is a class of organic compounds that contain a six-membered ring of two nitrogen atoms and four carbon atoms. 4-DFPP is a particularly interesting compound due to its unique properties, which include its ability to act as an agonist of the serotonin 5-HT1A receptor, as well as its ability to act as an inhibitor of the enzyme monoamine oxidase.

Scientific Research Applications

Quantum Chemical Characterization

Hydrogen bonding sites in pyrimidine compounds derivatives have been investigated using quantum chemistry methods. This research provides insight into the molecular interactions and properties of pyrimidine derivatives, including those similar to the compound of interest, highlighting their potential in various scientific applications such as materials science and drug design (Traoré et al., 2017).

Antifungal Applications

Some pyrimidine derivatives have been synthesized and investigated for their antifungal effects against various fungi types. This research suggests the potential of such compounds in developing new antifungal agents, indicating the broader applications of pyrimidine derivatives in pharmaceuticals (Jafar et al., 2017).

Synthesis and Characterization for Medical Imaging

Fluorinated and iodinated pyrimidine derivatives have been developed for use as PET/SPECT ligands. Such compounds, including those related to the chemical , could be significant in medical imaging, especially for targeting specific receptors in the brain (Martarello et al., 2001).

Antimicrobial and Antibacterial Applications

The synthesis of pyrimidine derivatives and their evaluation for antimicrobial and antibacterial potential have been explored. This includes assessing their efficacy against various microorganisms, demonstrating their potential use in developing new antimicrobial agents (Thanusu et al., 2010).

Anti-inflammatory and Analgesic Agents

New pyrimidine derivatives have been synthesized and screened for analgesic and anti-inflammatory activities. The research into these compounds' pharmacological properties underscores their potential in creating new treatments for inflammation and pain management (Muralidharan et al., 2019).

Synthetic Methodologies and Chemical Properties

Studies on the synthesis and chemical structure of pyrimidine derivatives, including efforts to optimize synthetic methods and investigate their properties, contribute to a broader understanding of these compounds' chemical behaviors and potential applications across various scientific fields (Gan et al., 2021).